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Compound of Interest

Compound Name: Nitrosobenzene

Cat. No.: B162901

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Nitrosobenzene (CsHsNO) stands as a foundational molecule in the field of organic chemistry,
representing one of the simplest aromatic nitroso compounds. Its unique electronic structure
and reactivity have made it a subject of extensive study and a valuable tool in synthetic
chemistry. This technical guide provides a comprehensive overview of nitrosobenzene,
including its synthesis, physicochemical properties, key reactions, and its emerging role in
biological systems and drug discovery.

Core Properties and Data

Nitrosobenzene is a diamagnetic compound that typically exists as a pale yellow, crystalline
solid in its dimeric form (azoxybenzene-N,N-dioxide).[1] In dilute solutions or at elevated
temperatures, it readily dissociates into its monomeric form, which imparts a characteristic
deep green color to the solution.[1] This monomer-dimer equilibrium is a key feature of its
chemistry.

Physicochemical Properties

The following table summarizes the key physicochemical properties of nitrosobenzene.
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Property Value Reference(s)
Molecular Formula CeHsNO [1]
Molar Mass 107.112 g/mol [1]

Pale yellow solid (dimer),

Appearance ] ) [1]
green solution/solid (monomer)
Melting Point 65-69 °C
Boiling Point 59 °C at 18 mmHg
N Low in water; soluble in
Solubility

organic solvents.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of nitrosobenzene and for studying

its monomer-dimer equilibrium.
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Key Features and
Spectroscopy . Reference(s)
Observations

In CDCls, signals for the

aromatic protons are observed.
H NMR For the monomer, chemical

shifts are around 6 7.9 (ortho),

7.6 (para), and 7.5 (meta)
ppm.

The carbon spectrum shows
13C NMR distinct signals for the aromatic

carbons.

The N=O stretching vibration is

a characteristic feature.

The monomer exhibits a
characteristic absorption in the
visible region (around 700-800
nm), which is absent in the

UV-Vis dimer. The electronic spectrum
of nitrobenzene shows bands
around 250-280 nm, 280-340
nm, and a weak band around
355 nm.

Synthesis of Nitrosobenzene

Several synthetic routes to nitrosobenzene have been developed. The most common and
reliable methods start from either nitrobenzene or aniline.

Synthesis from Nitrobenzene

A widely used laboratory-scale synthesis involves the reduction of nitrobenzene to
phenylhydroxylamine, followed by a mild oxidation to yield nitrosobenzene.
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Reduction Oxidation
(e.g., Zn, NHaCl) > (e.g., Na2Cr207, H2S04) >

Nitrobenzene Phenylhydroxylamine Nitrosobenzene
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Caption: Synthesis of Nitrosobenzene from Nitrobenzene.

Experimental Protocol: Synthesis of Nitrosobenzene
from Nitrobenzene

This two-step procedure is adapted from Organic Syntheses.
Step 1: Preparation of 3-Phenylhydroxylamine

e In alarge vessel, a mixture of 250 ml (2.44 moles) of nitrobenzene and a solution of 150 g of
ammonium chloride in 5 | of water is vigorously stirred.

 To this mixture, 372 g (5.15 moles) of zinc dust (90% zinc) is added in small portions over a
period of 5 minutes.

e The reaction is exothermic, and the temperature will rise. Stirring is continued for an
additional 15 minutes after the temperature begins to fall.

o The B-phenylhydroxylamine is filtered to separate it from the zinc oxide.
Step 2: Oxidation of B-Phenylhydroxylamine to Nitrosobenzene

» The filtered B-phenylhydroxylamine is dissolved in 2.5 | of 20% sulfuric acid at a temperature
below -5°C.

 To this cold solution, an ice-cold solution of 170 g of sodium dichromate dihydrate in 500—
750 ml of water is added rapidly with stirring.

» After 2 to 3 minutes, the precipitated nitrosobenzene is collected on a Buchner funnel and
washed with water.
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e The crude nitrosobenzene is purified by steam distillation. The product is a green liquid that
solidifies to a pale yellow solid. The yield is typically in the range of 49-53%.

Key Chemical Reactions

Nitrosobenzene's rich reactivity stems from the electrophilicity of the nitrogen atom and the
presence of the 1t system. It participates in a variety of important organic reactions.

Diels-Alder Reaction

Nitrosobenzene is an excellent dienophile in hetero-Diels-Alder reactions, reacting with 1,3-
dienes to form 3,6-dihydro-1,2-oxazine derivatives. This reaction is a powerful tool for the
synthesis of complex nitrogen- and oxygen-containing heterocycles.
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Caption: Diels-Alder Reaction of Nitrosobenzene.

Reduction to Aniline

The reduction of the nitroso group to an amino group is a fundamental transformation. This
reaction is a key step in the synthesis of aniline and its derivatives from nitroaromatics, where
nitrosobenzene is an intermediate.

Reduction
(e.g., Fe/HCI, H2/Pd) >

Nitrosobenzene Aniline
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Caption: Reduction of Nitrosobenzene to Aniline.

Experimental Protocol: Reduction of Nitrobenzene to
Aniline

A common laboratory method for the reduction of nitroaromatics that can be applied to
nitrosobenzene involves the use of a metal in acidic medium.

In a round-bottom flask, place the nitrosobenzene.

e Add a suitable solvent, such as ethanol or water.

e Add a reducing metal, such as iron powder or tin granules.

e Slowly add a mineral acid, such as concentrated hydrochloric acid, to the stirred mixture.
o The reaction mixture is typically heated to ensure complete reduction.

 After the reaction is complete, the mixture is made basic to liberate the free aniline.

e The aniline can then be isolated by steam distillation or solvent extraction.

Biological Significance and Applications in Drug
Development

While nitrobenzene itself is toxic, its metabolite, nitrosobenzene, and other nitrosoarenes have
garnered significant interest in medicinal chemistry and drug discovery.

Toxicity

Nitrosobenzene is a metabolite of nitrobenzene and aniline, both of which are environmental
pollutants. The toxicity of nitrobenzene is largely attributed to its in vivo reduction to
nitrosobenzene and phenylhydroxylamine, which can induce methemoglobinemia, a condition
where hemoglobin is oxidized and loses its ability to transport oxygen. Nitrosobenzene has
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also been shown to cause oxidative DNA damage, which is a consideration in its toxicological
profile.

Therapeutic Potential

Despite the toxicity concerns, the unique reactivity of the nitroso group has been harnessed in
the design of therapeutic agents. Nitrosoarenes have been investigated for a range of
biological activities, including:

e Anticancer Agents: Some nitroso compounds have demonstrated antiproliferative effects.

 Antiviral and Antimicrobial Agents: The reactivity of the nitroso group can be exploited to
target viral and microbial processes.

o Enzyme Inhibitors: Nitrosoarenes can act as inhibitors of various enzymes, including cyclin-
dependent kinases (CDKSs), which are important targets in cancer therapy.

e Spin Traps: Nitroso compounds are widely used as spin traps in electron spin resonance
(ESR) spectroscopy to detect and identify transient free radical species in biological
systems. This application is invaluable for studying oxidative stress and other radical-
mediated pathological processes.

The development of nitroso-containing drugs requires a careful balance between therapeutic
efficacy and potential toxicity. Structure-activity relationship (SAR) studies are crucial for
designing molecules with improved safety profiles.

Conclusion

Nitrosobenzene is a cornerstone compound in organic chemistry with a rich and diverse
reactivity. Its synthesis and key chemical transformations, such as the Diels-Alder reaction and
reduction to aniline, are fundamental processes in the organic chemist's toolkit. While its
toxicity is a significant consideration, the unique properties of the nitroso group continue to
inspire the development of new synthetic methodologies and the exploration of novel
therapeutic agents. For researchers and professionals in drug development, a thorough
understanding of the chemistry and biology of nitrosobenzene and its derivatives is essential
for leveraging their potential while mitigating their risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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